Cas no 5424-18-0 (Ammonium,[p-phenylenebis(oxyethylene)]bis[ethyldimethyl-, diiodide (8CI))

• Product name: Ammonium,[p-phenylenebis(oxyethylene)]bis[ethyldimethyl-, diiodide (8CI)
• CAS No: 5424-18-0
• MF: C₁₈H₃₄I₂N₂O₂
• MW: 564.283710002899
• CID: 368165
• PubChem ID: 21538

Ammonium,[p-phenylenebis(oxyethylene)]bis[ethyldimethyl-, diiodide (8CI) Chemical and Physical Properties

Names and Identifiers

• Ammonium,[p-phenylenebis(oxyethylene)]bis[ethyldimethyl-, diiodide (8CI)
• ethyl-[2-[4-[2-(ethyl-dimethyl-ammonio)ethoxy]phenoxy]ethyl]-dimethyl-azanium diiodide
• ethyl-[2-[4-[2-[ethyl(dimethyl)azaniumyl]ethoxy]phenoxy]ethyl]-dimethylazanium,diiodide
• (1,4-Phenylenebis(oxyethylene))bis(dimethylethylammonium iodide)
• AC1L2IJP
• AG-F-87655
• AMMONIUM, (1,4-PHENYLENEBIS(OXYETHYLENE))BIS(DIMETHYLETHYL-, DIIODIDE
• CTK5A0139
• LS-18877
• NSC 13189
• p-Di((beta-(dimethylamino)ethoxy)benzene)diethiodide
• p-Di-beta-dimethylaminoethoxybenzene diethiodide
• Ammonium, (p-phenylenebis(oxyethylene))bis(ethyldimethyl-, diiodide
• 5424-18-0

• Inchi： InChI=1S/C18H34N2O2.2HI/c1-7-19(3,4)13-15-21-17-9-11-18(12-10-17)22-16-14-20(5,6)8-2;;/h9-12H,7-8,13-16H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： PCGWRXYZXVZXIN-UHFFFAOYSA-L
• SMILES： CC[N+](C)(C)CCOC1=CC=C(C=C1)OCC[N+](C)(C)CC.[I-].[I-]

Computed Properties

• Exact Mass: 529.804
• Monoisotopic Mass: 564.07097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: -0.35920